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An In-Depth Guide to Toxic Equivalency Factors (TEFs) for Dioxin-Like PCB Congeners

Introduction: The Challenge of Assessing Complex
PCB Toxicity
Polychlorinated biphenyls (PCBs) are a class of 209 individual chemical compounds, known as

congeners, that were once widely used in industrial applications due to their chemical stability.

[1] While their production has been banned, their persistence in the environment makes them

an ongoing concern for human and ecological health.[1] The toxicity of PCBs is not uniform

across all congeners; a specific subset, known as "dioxin-like" PCBs, elicits a spectrum of toxic

effects similar to the most potent dioxin, 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD).[2]

Assessing the risk of environmental mixtures containing numerous PCB congeners presents a

significant challenge. The Toxic Equivalency Factor (TEF) concept was developed to address

this complexity.[3] Spearheaded by organizations like the World Health Organization (WHO),

the TEF framework assigns a potency value to each dioxin-like congener relative to TCDD,

which is the reference compound and is assigned a TEF of 1.[3][4] By multiplying the
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concentration of each congener in a mixture by its TEF, we can calculate a total Toxic

Equivalency (TEQ), which represents the combined dioxin-like toxicity of the mixture as a

single TCDD-equivalent value.[5] This guide provides a detailed comparison of TEFs for

different PCB congeners, the experimental methodologies used to derive them, and the

underlying molecular mechanisms.

The Molecular Basis of Dioxin-Like Toxicity: The
Aryl Hydrocarbon (Ah) Receptor Pathway
The toxicity of dioxin-like PCBs is almost entirely mediated through their ability to bind to and

activate the aryl hydrocarbon receptor (AhR), a ligand-activated transcription factor present in

the cytoplasm of cells.[6][7] This shared mechanism is the fundamental principle that allows for

the comparison of potency between different congeners and validates the TEF approach.[8][9]

The activation sequence is as follows:

Ligand Binding: A dioxin-like PCB congener enters the cell and binds to the AhR, which is

part of a cytosolic protein complex.[10]

Nuclear Translocation: This binding event causes the AhR to translocate from the cytoplasm

into the nucleus.[10]

Dimerization: Inside the nucleus, the AhR dissociates from its chaperone proteins and forms

a heterodimer with the AhR nuclear translocator (ARNT).[10][11]

DNA Binding & Gene Expression: The AhR/ARNT complex binds to specific DNA sequences

known as xenobiotic response elements (XREs) in the promoter regions of target genes,

initiating their transcription.[12] A key target gene is CYP1A1, which codes for a cytochrome

P450 enzyme involved in xenobiotic metabolism.[13] The persistent activation of this

pathway leads to a cascade of downstream effects, culminating in the characteristic toxic

responses associated with dioxin exposure.[12]
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Caption: The Aryl Hydrocarbon (Ah) Receptor signaling pathway.
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Comparison of Toxic Equivalency Factors for PCB
Congeners
The WHO has convened expert panels to establish and periodically re-evaluate TEF values.

The most widely used values were established in 2005.[14] In 2022, the WHO published an

update based on a more rigorous, data-driven approach.[15][16] The 12 PCBs assigned TEF

values are categorized into two groups based on their structure: non-ortho PCBs (lacking

chlorine atoms at the ortho positions) and mono-ortho PCBs (having one chlorine atom at an

ortho position). Non-ortho PCBs can adopt a flat, coplanar structure, similar to TCDD, allowing

for high-affinity binding to the AhR.[4]

The table below compares the WHO 2005 and the most recent 2022 TEF values for the 12

dioxin-like PCBs.[1][15][17]
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PCB Congener
Number

Structure WHO 2005 TEF[14]
WHO 2022 TEF[15]
[16]

Non-ortho PCBs

PCB 77 3,3',4,4'-TeCB 0.0001 0.0001

PCB 81 3,4,4',5-TeCB 0.0003 0.0003

PCB 126 3,3',4,4',5-PeCB 0.1 0.03

PCB 169 3,3',4,4',5,5'-HxCB 0.03 0.03

Mono-ortho PCBs

PCB 105 2,3,3',4,4'-PeCB 0.00003 0.00003

PCB 114 2,3,4,4',5-PeCB 0.00003 0.00003

PCB 118 2,3',4,4',5-PeCB 0.00003 0.00003

PCB 123 2',3,4,4',5-PeCB 0.00003 0.00003

PCB 156 2,3,3',4,4',5-HxCB 0.00003 0.00003

PCB 157 2,3,3',4,4',5'-HxCB 0.00003 0.00003

PCB 167 2,3',4,4',5,5'-HxCB 0.00003 0.00003

PCB 189 2,3,3',4,4',5,5'-HxCB 0.00003 0.00003

Key Observations from the 2022 Re-evaluation:

Methodological Shift: The 2022 re-evaluation marked a significant advancement by

employing a Bayesian dose-response modeling and meta-analysis of an expanded Relative

Effect Potency (REP) database, moving away from the previous reliance on expert judgment.

[15][18]

Change in PCB 126 TEF: The most notable change for PCBs was the reduction of the TEF

for PCB 126 from 0.1 to 0.03.[18] This reflects a more statistically robust analysis of its

potency relative to TCDD.
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Mono-ortho PCBs Unchanged: The expert panel decided to retain the 2005 TEF values for

all mono-ortho PCBs.[16][17] This decision was made due to the limited and highly variable

data available for these congeners, which have significantly lower AhR-binding affinity and

toxic potency.[5]

Experimental Determination of Toxic Equivalency
Factors
TEFs are not measured directly but are derived from a comprehensive evaluation of

experimental data from both in vivo and in vitro studies. These studies generate Relative Effect

Potency (REP) values, which compare the potency of a specific congener to TCDD for a given

biological endpoint.[5] A TEF is a consensus value derived from the distribution of all available

REPs.
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Caption: General workflow for the determination of a Toxic Equivalency Factor (TEF).
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In Vivo Bioassays
In vivo studies in laboratory animals are critical for establishing TEFs as they reflect the

integrated toxicological response of a whole organism.

Causality: These studies are chosen because endpoints like thymic atrophy, body weight

loss, and liver enzyme induction are hallmark, dose-dependent effects of AhR activation by

TCDD and related compounds. By comparing the dose of a PCB congener required to

produce the same magnitude of response as a known dose of TCDD, a robust REP can be

calculated.

Self-Validation: The use of a TCDD dose-response curve within the same study serves as an

internal standard. The consistency of the TCDD response validates the sensitivity and

reliability of the specific animal model and experimental run.

In Vitro Bioassays
In vitro cell-based assays offer a mechanistic, higher-throughput, and more cost-effective

method for determining REPs.[19]

Causality: These assays directly measure the activation of the AhR pathway. For example,

the Ethoxyresorufin-O-Deethylase (EROD) assay quantifies the activity of the CYP1A1

enzyme, which is directly transcriptionally regulated by the AhR/ARNT complex.[13] Reporter

gene assays, like the Dioxin-Responsive Chemical Activated Luciferase gene eXpression

(DR-CALUX) assay, use cell lines engineered with a luciferase gene under the control of an

XRE.[20] The amount of light produced is directly proportional to the degree of AhR

activation.

Self-Validation: Similar to in vivo studies, a full dose-response curve for TCDD is run in

parallel with the test congeners on every plate. The EC50 (the concentration that produces

50% of the maximal response) of TCDD serves as the benchmark against which the EC50 of

the PCB congener is compared to calculate the REP, ensuring the assay is performing

correctly.[13]

Detailed Experimental Protocol: The EROD
Bioassay for REP Determination
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The EROD bioassay is a widely used fluorometric method to measure CYP1A1 enzymatic

activity, a sensitive biomarker of AhR activation.[21]

Objective: To determine the REP of a PCB congener relative to TCDD by comparing their

respective EC50 values for CYP1A1 induction in a suitable cell line (e.g., H4IIE rat hepatoma

cells).

Methodology:

Cell Culture and Plating:

Culture H4IIE cells in the recommended growth medium supplemented with fetal bovine

serum.

Trypsinize and count the cells. Seed the cells into a 96-well, clear-bottom, black-walled

plate at a density that will result in a confluent monolayer after 24 hours. Incubate at 37°C,

5% CO₂.

Rationale: A confluent monolayer ensures a consistent cell number per well, reducing

variability in the results.

Dosing:

Prepare serial dilutions of TCDD (the reference compound) and the test PCB congener in

culture medium. A typical concentration range for TCDD might be 1 pM to 1 nM. The range

for the PCB congener will depend on its expected potency.

Remove the growth medium from the cells and replace it with the medium containing the

various concentrations of TCDD, the PCB congener, or vehicle control (e.g., DMSO).

Incubate the plate for 24-72 hours.

Rationale: The incubation period allows sufficient time for AhR activation, transcription of

the CYP1A1 gene, translation into protein, and accumulation of functional enzyme.

EROD Assay Reaction:
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After incubation, aspirate the dosing medium and wash the cells gently with phosphate-

buffered saline (PBS).

Add a reaction mixture containing a buffer, a source of NADPH (a required cofactor), and

the substrate 7-ethoxyresorufin to each well.

Incubate the plate at 37°C for a predetermined time (e.g., 15-60 minutes).

Rationale: The CYP1A1 enzyme metabolizes the non-fluorescent 7-ethoxyresorufin into

the highly fluorescent product, resorufin.

Measurement and Data Analysis:

Stop the reaction by adding a solvent like acetonitrile.

Read the fluorescence of the resorufin product on a plate reader (e.g., excitation ~530 nm,

emission ~590 nm).

Separately, perform a protein quantification assay (e.g., BCA assay) on the same wells to

normalize the fluorescence signal to the amount of cellular protein.

Plot the normalized fluorescence (as a measure of EROD activity) against the log of the

concentration for both TCDD and the PCB congener.

Fit the data to a four-parameter logistic (sigmoidal) dose-response curve to determine the

EC50 for each compound.

Rationale: Normalizing to protein content corrects for any minor differences in cell number

between wells. The sigmoidal curve provides a robust statistical method for calculating the

EC50.

REP Calculation:

Calculate the REP using the formula: REP = EC50 (TCDD) / EC50 (PCB congener)

Rationale: This ratio directly compares the molar concentration required to achieve the

same level of biological effect, providing a quantitative measure of the congener's potency

relative to TCDD.
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Limitations and Future Directions
Despite its utility in risk assessment, the TEF concept has inherent limitations:

Species Differences: TEFs are largely based on data from rodent studies, but species can

exhibit different sensitivities to dioxin-like compounds. For example, in vitro data suggests

that human cells may be one to two orders of magnitude less sensitive to PCB 126 than

rodent cells.[22][23]

Non-Additive Interactions: The TEQ model assumes that the effects of different congeners in

a mixture are additive.[14] However, some studies suggest that antagonistic or synergistic

interactions can occur, particularly when non-dioxin-like compounds are present.[24]

Endpoint Specificity: The TEF framework is based on AhR-mediated toxicity. It does not

account for other toxic mechanisms, such as neurotoxicity, which may be significant for some

non-dioxin-like PCB congeners.[8]

Future research will likely focus on developing species-specific or even human-specific TEFs

and exploring more complex models that can account for non-additive interactions to further

refine human health risk assessments.[22]

Conclusion
The Toxic Equivalency Factor framework is an indispensable tool for researchers and

regulators, providing a scientifically grounded method for assessing the risk posed by complex

mixtures of dioxin-like PCBs. By anchoring the relative potency of individual congeners to the

well-characterized toxicity of TCDD via the shared AhR mechanism, the TEF approach

translates complex analytical data into a single, risk-relevant metric. The evolution from the

2005 to the 2022 WHO TEF values demonstrates a commitment to refining this tool as more

data and more sophisticated analytical methods become available, ensuring its continued

relevance in protecting human and environmental health.
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